3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine

• IUPAC Name: 3-(3,5-difluorophenyl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C9H6F2N2O/c10-6-1-5(2-7(11)3-6)8-4-9(12)14-13-8/h1-4H,12H2
• InChI Key: VBRREZOBLFZTBE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)C2=NOC(=C2)N
• Molecular Formula: C9H6F2N2O
• Molecular Weight: 196.15 g/mol
• CAS No.: 1020996-82-0

Description

3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine, also known as DFOA, is an organic compound that has recently gained attention in scientific research due to its potential applications in medicinal chemistry. DFOA is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure, making it a versatile molecule for use in drug design.

Scientific Research Applications

Photoreaction and Synthesis

3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine is part of the broader family of fluorinated heterocyclic compounds. For instance, a study on photochemical synthesis of related compounds, such as 3-amino-5-perfluoroaryl-1,2,4-oxadiazoles, outlines a method involving irradiation in methanol and ammonia or amines, leading to various derivatives (Buscemi et al., 2001). This process is important for producing a range of compounds for potential applications in material science and pharmacology.

Antibacterial Properties

A study on novel heterocyclic compounds containing 2-[5-(4-chlorophenyl)-4,5-dihydro-1,2-oxazol-3-yl] fragments showed promising antibacterial activity. This highlights the potential of oxazol-5-amine derivatives in developing new antibacterial agents (Mehta, 2016).

Synthesis of Isoxazoles

In another study, the transformation of similar compounds, such as 5-(2,5-dimethylphenyl)-1,2-oxazole-3-carbonitrile, led to the formation of isoxazole derivatives, suggesting a pathway for the synthesis of diverse isoxazole-based molecules (Potkin et al., 2009).

Heterocyclic Scaffold Synthesis

The compound has also been used in the synthesis of fluorinated heterocyclic scaffolds, which are attractive for their potential applications in drug discovery and material science. An example is the synthesis of 5-allyl-7,7-difluoro-2-(2,4-difluorophenyl)-6-(4-methoxyphenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-amine (Revanna et al., 2013).

Activation of Ortho-Leaving Groups

Oxazoles, including those similar to this compound, have been used to activate ortho-leaving groups in nucleophilic aromatic substitution. This application is crucial in synthetic chemistry for constructing complex molecules (Cram et al., 1987).

Photoinduced Molecular Rearrangements

The photochemistry of related oxadiazoles has been studied for their ability to undergo molecular rearrangements, forming compounds like triazoles and benzimidazoles (Buscemi et al., 1996). These rearrangements are significant in creating new molecular structures for various applications.

Synthesis of Novel Derivatives

There are studies on the synthesis of novel derivatives containing the oxazole moiety, which demonstrates the versatility and wide applicability of these compounds in creating new molecular entities (Potkin et al., 2009).

Mechanism of Action

Target of Action

The compound belongs to the class of organic compounds known as oxazoles, which are aromatic compounds containing an oxazole ring. Oxazoles are often used in drug discovery due to their ability to bind to various enzymes and receptors in the body. Without specific studies on this compound, it’s hard to identify its primary targets and their roles .

Mode of Action

The mode of action of a compound is determined by how it interacts with its target. In the case of oxazoles, they can act as inhibitors, activators, or modulators of their target proteins, depending on their specific structure and the nature of the target .

Biochemical Pathways

Without specific information, it’s difficult to determine the exact biochemical pathways this compound affects. Oxazoles are often involved in pathways related to cell signaling, enzyme activity regulation, and protein synthesis .

Pharmacokinetics

The pharmacokinetics of a compound, including its absorption, distribution, metabolism, and excretion (ADME), can greatly affect its bioavailability and efficacy. Unfortunately, without specific studies, it’s hard to outline the ADME properties of this compound .

Result of Action

The molecular and cellular effects of a compound depend on its mode of action and the biochemical pathways it affects. As mentioned, oxazoles can have various effects depending on their specific targets .

Action Environment

The action, efficacy, and stability of a compound can be influenced by various environmental factors, including pH, temperature, and the presence of other compounds. Without specific information, it’s hard to discuss how these factors might influence the action of this compound .